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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268

Acid Green 20: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Acid Green 20, a synthetic azo dye. It
covers its chemical identity, alternative names, and a comprehensive experimental protocol for
its decolorization. The information is intended for use in research and development settings.

Chemical Identity and Synonyms

Acid Green 20 is a disodium salt of 4-amino-3-[(4-aminophenyl)azo]-5-hydroxy-6-
(phenylazo)naphthalene-2,7-disulfonic acid.[1] It is classified as a double azo dye.[2] A
comprehensive list of its identifiers and synonyms is provided in Table 1.

Table 1: Identifiers and Synonyms for Acid Green 20
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Identifier Type Value

C.l. Name C.l. Acid Green 20[2]

C.l. Number 20495[2][3]

CAS Registry Number 5850-39-5[2][3][4]
Molecular Formula C22H16NeNa207S2[2][3][4]
Molecular Weight 586.51 g/mol [2][3][4]

Acid Green A, Acid Green B, Weak Acid Green
B, Acid Dark Green B, Acid Dark Green 6B, Acid
Green N, Acid Green No 2, Akacid Green B,
Anaracid Dark Green B, Atlacid Dark Green B,
Atul Acid Dark Green B, Bemacid Green BD[2]

[3]05]

Common Synonyms

disodium 4-amino-3-[(4-aminophenyl)azo]-5-
IUPAC Name hydroxy-6-(phenylazo)naphthalene-2,7-

disulfonate[4]

Physicochemical Properties

Acid Green 20 appears as a dark green to black powder.[2] It is soluble in water, slightly
soluble in ethanol, and insoluble in most other organic solvents.[2][5] The aqueous solution is a
dark blue-light green.[2]

Experimental Protocol: Decolorization of Acid Green
20

The following protocol is adapted from a study on the optimization of Acid Green 20
decolorization using ultrasonic irradiation in the presence of hydrogen peroxide (Hz202). This
process is relevant for environmental remediation studies and understanding the degradation
pathways of azo dyes.

Materials and Reagents
e Acid Green 20 (AG 20)
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Hydrogen peroxide (H202, 30% w/v)

Sulfuric acid (H2S0a)

Sodium hydroxide (NaOH)

Deionized water

Argon gas
Equipment
 Ultrasonic bath/processor
e pH meter

e Spectrophotometer

o Standard laboratory glassware

Experimental Procedure

» Preparation of Stock Solution: Prepare a stock solution of Acid Green 20 in deionized water.

» Working Solution Preparation: From the stock solution, prepare the experimental working
solutions of the desired concentration.

e pH Adjustment: Adjust the initial pH of the dye solution to the desired value using H2SOa4 or
NaOH.

» Addition of H202: Add the required concentration of H202 to the dye solution.

» Ultrasonic Treatment: Place the solution in the ultrasonic bath and irradiate for the specified
duration and power density. It is recommended to purge the solution with argon gas before
sonication to remove dissolved oxygen, which can interfere with the degradation process.

o Sample Analysis: After treatment, measure the absorbance of the solution at the maximum
wavelength of Acid Green 20 using a spectrophotometer to determine the extent of
decolorization.
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Optimized Decolorization Parameters

The study identified the following optimal conditions for the decolorization of Acid Green 20:

Table 2: Optimized Parameters for Acid Green 20 Decolorization

Parameter Optimal Value
Ultrasonic Power Density 1.08 W/mL
Initial pH 4.85

H202 Concentration 1.94 mM
Predicted Decolorization Rate 96.8%
Observed Decolorization Rate 96.3%

Data sourced from Zhang Z, et al. (2009). Optimization for decolorization of azo dye acid

green 20 by ultrasound and H202 using response surface methodology.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for the

decolorization of Acid Green 20.
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Caption: Workflow for the decolorization of Acid Green 20.

Applications and Relevance

While primarily used as a dye in the textile and paper industries, the study of Acid Green 20's
degradation is significant for environmental science and toxicology. Understanding the
breakdown of azo dyes is crucial for developing effective wastewater treatment methods. For
drug development professionals, the methodologies used to analyze and degrade such
compounds can be informative for studies on the metabolism and clearance of drug molecules
containing similar chemical moieties. Although classified as a fluorescent dye, detailed
protocols for its application in biological imaging are not as readily available as for other
common fluorophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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